BENGHE Validation & Comparative

Check Availability & Pricing

Comparative Analysis of REPIN1 Orthologs: A
Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Repin

Cat. No.: B1680521

An In-depth Examination of Replication Initiator 1 (REPIN1) Across Species, Focusing on its
Biophysical Properties, Expression, and Functional Roles in Cellular Metabolism.

This guide provides a comprehensive comparative analysis of REPIN1 orthologs for
researchers, scientists, and drug development professionals. REPIN1, also known as
Replication Initiator 1, is a zinc finger protein that plays a crucial role in DNA replication and the
regulation of gene expression, particularly in pathways associated with lipid metabolism.[1][2]
Understanding the similarities and differences between REPIN1 orthologs is essential for
elucidating its precise mechanisms of action and for the development of targeted therapeutics.

Biophysical and Biochemical Properties of REPIN1
Orthologs

REPIN1 is characterized by its sequence-specific double-stranded DNA-binding activity,
preferentially recognizing ATT-rich and T-rich sequences.[3] This interaction is fundamental to
its role in the initiation of DNA replication. While comprehensive comparative studies on the
biophysical properties of REPIN1 orthologs are limited, the available data on human, mouse,
and rat REPIN1 provide valuable insights.
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Human (Homo Mouse (Mus Rat (Rattus
Property ) .
sapiens) musculus) norvegicus)
UniProt Accession Q9BWEO Q5U4E2 QB6AYCS8
Sequence Length
_ _ 567 567 567
(amino acids)
Molecular Weight
64.7 64.6 64.6
(kDa)
Isoelectric Paoint (pl) 8.53 8.58 8.59
Known DNA Binding C2H2-type zinc C2H2-type zinc C2H2-type zinc
Motif fingers fingers fingers
Reported DNA ) ) )
Data not available Data not available Data not available

Binding Affinity (Kd)

Table 1: Comparison of the biophysical and biochemical properties of human, mouse, and rat

REPINL1 orthologs. Data is sourced from UniProt and sequence analysis tools.

Comparative Sequence Analysis of REPIN1

Orthologs

To visualize the degree of conservation and identify key functional domains across species, a

multiple sequence alignment of human, mouse, and rat REPIN1 protein sequences was

performed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comparative Analysis of REPIN1 Orthologs: A Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680521#comparative-analysis-of-repinl-orthologs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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